Cas no 2097952-36-6 ((4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone)

• Product Name: (4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone
• CAS No: 2097952-36-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5724054
• PubChem ID: 121200617
• Update Time: 2025-10-31

(4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2097952-36-6
• AKOS026708482
• [4-(2-hydroxyethyl)piperidin-1-yl]-(5-methyl-1,2-oxazol-4-yl)methanone
• (4-(2-hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone
• F1907-3939
• (4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone

• Inchi： 1S/C12H18N2O3/c1-9-11(8-13-17-9)12(16)14-5-2-10(3-6-14)4-7-15/h8,10,15H,2-7H2,1H3
• InChI Key： JNTOUIMLMMOVSY-UHFFFAOYSA-N
• SMILES： OCCC1CCN(C(C2C=NOC=2C)=O)CC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.6Ų

Additional information on (4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone

Introduction to (4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone (CAS No. 2097952-36-6)

(4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone (CAS No. 2097952-36-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as HMPM, is characterized by its combination of a piperidine ring, a hydroxyethyl group, and a methylisoxazole moiety, which collectively contribute to its pharmacological profile.

The molecular structure of HMPM is particularly intriguing due to the presence of the hydroxyethyl group, which can form hydrogen bonds and enhance solubility, and the methylisoxazole moiety, which is known for its bioactivity in various biological systems. These features make HMPM a promising candidate for drug development, especially in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have highlighted the potential of HMPM in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that HMPM exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, HMPM has been found to act as an agonist or antagonist at specific GPCRs, depending on the context, which could have significant implications for treating conditions such as schizophrenia, Parkinson's disease, and diabetes.

In addition to its GPCR modulation properties, HMPM has also been investigated for its effects on ion channels and transporters. A study in the European Journal of Pharmacology demonstrated that HMPM can influence the activity of voltage-gated sodium channels (VGSCs), which are crucial for neuronal excitability. This finding suggests that HMPM may have potential applications in treating neurological disorders characterized by hyperexcitability, such as epilepsy and neuropathic pain.

The pharmacokinetic properties of HMPM have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for oral administration. Its high bioavailability and low toxicity profile further enhance its attractiveness as a drug candidate. Clinical trials are currently underway to evaluate the safety and efficacy of HMPM in human subjects.

In preclinical studies, HMPM strong> has shown promising results in animal models of various diseases. For example, it has been effective in reducing inflammation and oxidative stress in models of neurodegenerative diseases. Additionally, it has demonstrated anti-inflammatory properties in models of arthritis and other inflammatory conditions. These findings suggest that HMPM strong> may have broad therapeutic applications beyond its initial targets.

The synthetic route to produce HMPM strong> is well-documented in the literature. It typically involves a multi-step process that includes the formation of the piperidine ring, introduction of the hydroxyethyl group, and coupling with the methylisoxazole moiety. The efficiency and scalability of this synthetic route make it feasible for large-scale production if further clinical trials confirm its therapeutic potential.

In conclusion, (4-(2-Hydroxyethyl)piperidin-1-yl)(5-methylisoxazol-4-yl)methanone strong> (CAS No. 2097952-36-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play a significant role in advancing treatments for various medical conditions.